Cas no 874290-67-2 (2-Carboxy-5-chlorophenylboronic acid)

• Product Name: 2-Carboxy-5-chlorophenylboronic acid
• CAS No: 874290-67-2
• MF: C₇H₆BClO₄
• MW: 200.38414144516
• MDL: MFCD08235091
• CID: 719552
• PubChem ID: 44119856
• Update Time: 2025-04-19

2-Carboxy-5-chlorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Borono-4-chlorobenzoic acid
• 2-Carboxy-5-chlorobenzeneboronic acid
• 2-Carboxy-5-chlorophenylboronic acid
• Benzoic acid,2-borono-4-chloro- (9CI)
• AKOS015836285
• 2-borono-4-chloro-benzoic acid
• 2-BORONO-4-CHLOROBENZOICACID
• OTIPTCHUAWBCTA-UHFFFAOYSA-N
• Benzoic acid,2-borono-4-chloro-(9ci)
• 2-Borono-4-chlorobenzoic acid, AldrichCPR
• DTXSID40657456
• BS-24029
• SCHEMBL9939276
• 874290-67-2
• CS-0174039
• A842211
• ZJB29067
• 4-chloro-2-(dihydroxyboranyl)benzoic acid
• E90115
• MFCD08235091
• XH0285
• DB-409183

• MDL： MFCD08235091
• Inchi： 1S/C7H6BClO4/c9-4-1-2-5(7(10)11)6(3-4)8(12)13/h1-3,12-13H,(H,10,11)
• InChI Key： OTIPTCHUAWBCTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(B(O)O)C=1

Computed Properties

• Exact Mass: 200.00500
• Monoisotopic Mass: 200.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Density: 1.55
• Melting Point: 236-238
• Boiling Point: 447.1°C at 760 mmHg
• Flash Point: 224.2°C
• Refractive Index: 1.603
• PSA: 77.76000
• LogP: -0.28200

2-Carboxy-5-chlorophenylboronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Keep cold